Bitipazone
Bitipazone
Brand Name:
Vulcanchem
CAS No.:
13456-08-1
VCID:
VC21016775
InChI:
InChI=1S/C20H38N8S2/c1-17(23-25-19(29)21-9-15-27-11-5-3-6-12-27)18(2)24-26-20(30)22-10-16-28-13-7-4-8-14-28/h3-16H2,1-2H3,(H2,21,25,29)(H2,22,26,30)/b23-17+,24-18+
SMILES:
CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C
Molecular Formula:
C20H38N8S2
Molecular Weight:
454.7 g/mol
Bitipazone
CAS No.: 13456-08-1
Cat. No.: VC21016775
Molecular Formula: C20H38N8S2
Molecular Weight: 454.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13456-08-1 |
|---|---|
| Molecular Formula | C20H38N8S2 |
| Molecular Weight | 454.7 g/mol |
| IUPAC Name | 1-(2-piperidin-1-ylethyl)-3-[(E)-[(3E)-3-(2-piperidin-1-ylethylcarbamothioylhydrazinylidene)butan-2-ylidene]amino]thiourea |
| Standard InChI | InChI=1S/C20H38N8S2/c1-17(23-25-19(29)21-9-15-27-11-5-3-6-12-27)18(2)24-26-20(30)22-10-16-28-13-7-4-8-14-28/h3-16H2,1-2H3,(H2,21,25,29)(H2,22,26,30)/b23-17+,24-18+ |
| Standard InChI Key | RFZXOOKXYRDPOR-GJHDBBOXSA-N |
| Isomeric SMILES | C/C(=N\NC(=S)NCCN1CCCCC1)/C(=N/NC(=S)NCCN2CCCCC2)/C |
| SMILES | CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C |
| Canonical SMILES | CC(=NNC(=S)NCCN1CCCCC1)C(=NNC(=S)NCCN2CCCCC2)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator